Cas no 868219-47-0 (5-(4-methylphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-methylphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 868219-47-0
• MF: C₁₇H₂₁N₅OS
• MW: 343.446541547775
• CID: 6397091
• PubChem ID: 4170618
• Update Time: 2023-12-26

5-(4-methylphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-[(4-methylphenyl)-(4-methylpiperazin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(4-methylphenyl)(4-methyl-1-piperazinyl)methyl]-
• 868219-47-0
• SR-01000015483-1
• AKOS024609834
• 5-[(4-methylphenyl)(4-methylpiperazin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• F1805-0043
• SR-01000015483
• 5-((4-methylpiperazin-1-yl)(p-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• Inchi： 1S/C17H21N5OS/c1-12-3-5-13(6-4-12)14(21-9-7-20(2)8-10-21)15-16(23)22-17(24-15)18-11-19-22/h3-6,11,14,23H,7-10H2,1-2H3
• InChI Key： NKCYWHWWRKRNRS-UHFFFAOYSA-N
• SMILES： S1C2=NC=NN2C(=C1C(C1C=CC(C)=CC=1)N1CCN(C)CC1)O

Computed Properties

• Exact Mass: 343.14668148g/mol
• Monoisotopic Mass: 343.14668148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 0.05±0.53(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles